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Compound of Interest

Compound Name: Z-DL-Ala-osu

Cat. No.: B554511 Get Quote

For researchers and scientists engaged in drug development and peptide synthesis, ensuring a

safe and efficient laboratory environment is paramount. This guide provides essential safety

and logistical information for handling Z-DL-Ala-osu, a key reagent in these processes.

Adherence to these protocols will not only protect personnel but also ensure the integrity of

your experimental outcomes.

Immediate Safety and Handling Information
Z-DL-Ala-osu, also known as N-α-Z-DL-alanine N-succinimidyl ester, is a non-combustible

solid. However, it is classified with a Water Hazard Class (WGK) of 3, indicating it is highly

hazardous to water. Therefore, preventing its release into the environment is a critical aspect of

its handling and disposal.

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling Z-DL-Ala-osu to

minimize exposure and ensure personal safety.
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PPE Category Specification Rationale

Eye Protection
Chemical safety goggles or a

face shield

Protects eyes from dust

particles which can cause

irritation.

Hand Protection
Nitrile or other chemical-

resistant gloves

Prevents skin contact with the

chemical.

Respiratory Protection
NIOSH-approved N95

respirator

Minimizes inhalation of fine

powder, which can cause

respiratory tract irritation.

Body Protection
A lab coat worn over full-length

clothing

Protects skin and personal

clothing from contamination.

Operational Plan: Step-by-Step Handling
Procedures
A systematic approach to handling Z-DL-Ala-osu is crucial for both safety and experimental

accuracy. The following "tare method" for weighing is recommended to minimize contamination

and exposure.

Weighing and Preparation of Z-DL-Ala-osu Solution
Preparation: Before starting, ensure the work area, preferably within a chemical fume hood,

is clean and clutter-free. Cover the work surface with absorbent bench paper.

Tare Weighing:

Place a clean, empty container with a secure lid on the balance and tare it to zero.

Move the tared container to the chemical fume hood.

Carefully add the desired amount of Z-DL-Ala-osu powder to the container, using a clean

spatula.

Securely close the container lid.
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Final Weighing: Return the closed container to the balance to obtain the precise weight of

the powder.

Dissolving the Compound:

Return to the chemical fume hood.

Slowly add the appropriate solvent (e.g., anhydrous DMF or DMSO) to the container with

the powder. NHS-esters are susceptible to hydrolysis, so it is crucial to use an anhydrous

solvent and prepare the solution immediately before use.[1]

Gently swirl or vortex the container to ensure the powder is fully dissolved.
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Safe Handling Workflow for Z-DL-Ala-osu

Preparation

Weighing (Tare Method)

Dissolution

Cleanup & Disposal

1. Prepare Clean Workspace
in Fume Hood

2. Don Appropriate PPE

3. Tare Empty Container
on Balance

4. Add Powder to Container
in Fume Hood

5. Weigh Closed Container
with Powder

6. Add Anhydrous Solvent
in Fume Hood

7. Dissolve Powder

8. Decontaminate Workspace
& Equipment

9. Dispose of Waste
(see Disposal Plan)

10. Doff PPE & Wash Hands
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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